Cas no 1547050-64-5 (3-[4-(propan-2-yl)piperazine-1-carbonyl]-1,2-dihydropyridin-2-one)

• Product Name: 3-[4-(propan-2-yl)piperazine-1-carbonyl]-1,2-dihydropyridin-2-one
• CAS No: 1547050-64-5
• MF: C₁₃H₁₉N₃O₂
• MW: 249.308862924576
• CID: 5333996
• Update Time: 2025-07-19

3-[4-(propan-2-yl)piperazine-1-carbonyl]-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-isopropylpiperazine-1-carbonyl)pyridin-2(1H)-one
• 3-(4-propan-2-ylpiperazine-1-carbonyl)-1H-pyridin-2-one
• 3-[4-(propan-2-yl)piperazine-1-carbonyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C13H19N3O2/c1-10(2)15-6-8-16(9-7-15)13(18)11-4-3-5-14-12(11)17/h3-5,10H,6-9H2,1-2H3,(H,14,17)
• InChI Key： YWJQOLXPMYKUKA-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CNC1=O)N1CCN(C(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 405
• XLogP3: 0.5
• Topological Polar Surface Area: 52.6

Additional information on 3-[4-(propan-2-yl)piperazine-1-carbonyl]-1,2-dihydropyridin-2-one

Comprehensive Overview of 3-[4-(propan-2-yl)piperazine-1-carbonyl]-1,2-dihydropyridin-2-one (CAS No. 1547050-64-5)

The compound 3-[4-(propan-2-yl)piperazine-1-carbonyl]-1,2-dihydropyridin-2-one (CAS No. 1547050-64-5) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its intricate architecture, featuring a piperazine moiety and a dihydropyridin-2-one core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to other bioactive molecules.

In recent years, the demand for novel small-molecule drugs has surged, driven by the need for targeted therapies in oncology, neurology, and immunology. The 3-[4-(propan-2-yl)piperazine-1-carbonyl]-1,2-dihydropyridin-2-one scaffold aligns with this trend, as its piperazine and dihydropyridinone components are frequently found in FDA-approved drugs. This has led to increased searches for "piperazine derivatives in drug discovery" and "dihydropyridinone applications" across scientific databases and AI-driven platforms.

One of the most compelling aspects of this compound is its synthetic versatility. The presence of a carbonyl group bridging the piperazine and dihydropyridin-2-one rings allows for further functionalization, enabling researchers to fine-tune its pharmacological properties. This adaptability has sparked discussions around "structure-activity relationship (SAR) studies" and "lead optimization strategies" in online forums and academic circles.

From a drug delivery perspective, the compound's moderate lipophilicity, attributed to the propan-2-yl substituent, suggests favorable membrane permeability. This characteristic is critical for oral bioavailability, a hot topic in pharmaceutical development. Queries such as "improving drug bioavailability with piperazine" and "dihydropyridinone pharmacokinetics" reflect the growing interest in optimizing such molecules for clinical use.

Moreover, the 3-[4-(propan-2-yl)piperazine-1-carbonyl]-1,2-dihydropyridin-2-one structure has been explored in computational chemistry workflows. With the rise of AI-driven drug design, researchers are leveraging molecular docking and quantitative structure-activity relationship (QSAR) models to predict its interactions with biological targets. Searches for "machine learning in piperazine drug design" highlight the intersection of technology and traditional medicinal chemistry.

Environmental and green chemistry considerations also play a role in the compound's appeal. The synthetic routes to 1547050-64-5 are being optimized to reduce waste and energy consumption, aligning with the "sustainable pharmaceutical manufacturing" movement. This resonates with global trends toward eco-friendly research practices.

In summary, 3-[4-(propan-2-yl)piperazine-1-carbonyl]-1,2-dihydropyridin-2-one (CAS No. 1547050-64-5) represents a multifaceted compound with broad potential in drug development. Its structural features, combined with contemporary research trends, position it as a valuable subject for further investigation in both academic and industrial settings.